Cas no 88106-98-3 (beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride)

• Product Name: beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride
• CAS No: 88106-98-3
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• CID: 5280454
• Update Time: 2026-03-09

beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride
• Benzeneethanesulfonyl chloride, 3,5-dimethyl-

• Inchi： 1S/C10H13ClO2S/c1-8-5-9(2)7-10(6-8)3-4-14(11,12)13/h5-7H,3-4H2,1-2H3
• InChI Key： KNJDKRJEXWRIRA-UHFFFAOYSA-N
• SMILES： C1(CCS(Cl)(=O)=O)=CC(C)=CC(C)=C1

Additional information on beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride

Comprehensive Analysis of beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride (CAS No. 88106-98-3)

In the realm of organic synthesis and pharmaceutical intermediates, beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride (CAS No. 88106-98-3) stands out as a versatile compound with significant applications. This sulfonyl chloride derivative is widely recognized for its role in the preparation of sulfonamides, which are pivotal in drug discovery and material science. The compound's unique structure, featuring a 3,5-dimethylphenyl group, enhances its reactivity and selectivity in various chemical transformations.

The growing interest in sulfonyl chloride derivatives like beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride is driven by their utility in cross-coupling reactions and as building blocks for bioactive molecules. Researchers and industries are increasingly focusing on sustainable and efficient synthesis methods, aligning with the global push for green chemistry. This compound's compatibility with modern catalytic systems makes it a valuable asset in developing environmentally friendly processes.

One of the most searched questions in the context of CAS No. 88106-98-3 revolves around its stability and storage conditions. Proper handling and storage under inert atmospheres are critical to maintaining its efficacy. Additionally, the compound's solubility in common organic solvents, such as dichloromethane and tetrahydrofuran, is frequently discussed, as it impacts its applicability in large-scale reactions.

The 3,5-dimethylphenyl moiety in beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride contributes to its steric and electronic properties, making it a preferred choice for designing targeted molecular architectures. This feature is particularly relevant in the development of kinase inhibitors and other therapeutic agents, where precise molecular interactions are essential. The compound's role in advancing precision medicine is a hot topic among researchers.

From an industrial perspective, the scalability of beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride synthesis is a key consideration. Recent advancements in continuous flow chemistry have opened new avenues for its production, reducing waste and improving yield. These innovations align with the pharmaceutical industry's demand for cost-effective and sustainable manufacturing practices.

In summary, beta-(3,5-Dimethylphenyl)ethanesulfonyl chloride (CAS No. 88106-98-3) is a compound of immense scientific and industrial value. Its applications span drug development, material science, and green chemistry, making it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of organic synthesis.